![molecular formula C17H15BrN2OS2 B2933500 3-bromo-7,8-dimethyl-2-phenyl-5-hydro-2H,3H,4H-1,3-thiazaperhydroino[3,2-a]thi opheno[2,3-d]pyrimidin-6-one CAS No. 880799-26-8](/img/structure/B2933500.png)
3-bromo-7,8-dimethyl-2-phenyl-5-hydro-2H,3H,4H-1,3-thiazaperhydroino[3,2-a]thi opheno[2,3-d]pyrimidin-6-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-bromo-7,8-dimethyl-2-phenyl-5-hydro-2H,3H,4H-1,3-thiazaperhydroino[3,2-a]thi opheno[2,3-d]pyrimidin-6-one is a useful research compound. Its molecular formula is C17H15BrN2OS2 and its molecular weight is 407.34. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activity
The synthesis of heterocyclic compounds, including thiazolo[3,2-a]pyrimidine derivatives, has been explored for their potential antimicrobial activities. For instance, a study on the synthesis of thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives from bromophenyl and cyanoprop-enethioamide precursors demonstrated significant antimicrobial properties. Such compounds have been screened in vitro, showcasing their potential as antimicrobial agents (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011).
Antifungal and Antitumor Properties
Further research into 4-chloro-6-methoxy-N,N-dimethylpyrimidin-2-amine derivatives containing a heterocyclic compound revealed antifungal effects against significant fungi types, including Aspergillus terreus and Aspergillus niger. These findings underscore the potential of such derivatives in developing antifungal treatments (Jafar, Abdul Mahdi, Hadwan, & Alameri, 2017).
Moreover, compounds synthesized from thieno[3,2-d]pyrimidine derivatives showed potent anticancer activity against various human cancer cell lines, including MCF-7 (breast cancer) and HCT-116 (colonic carcinoma), suggesting their utility in cancer research and therapy (Hafez & El-Gazzar, 2017).
Anti-HIV-1 Activity
Novel 2,3-dihydro-7H-thiazolo[3,2-a]pyrimidin-7-ones have been identified as annulated analogues of HEPT with significant activity against HIV-1. This demonstrates the potential of heterocyclic compounds in developing antiviral therapies, particularly against HIV (Danel, Pedersen, & Nielsen, 1998).
Antioxidant Properties
The exploration of 6-substituted-2,4-dimethyl-3-pyridinols showcased their antioxidant properties, emphasizing the role of heterocyclic compounds in creating potent antioxidants. Such compounds offer promising avenues for the development of therapeutic agents targeting oxidative stress-related diseases (Wijtmans, Pratt, Brinkhorst, Serwa, Valgimigli, Pedulli, & Porter, 2004).
Properties
IUPAC Name |
12-bromo-4,5-dimethyl-11-phenyl-6,10-dithia-1,8-diazatricyclo[7.4.0.03,7]trideca-3(7),4,8-trien-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15BrN2OS2/c1-9-10(2)22-15-13(9)16(21)20-8-12(18)14(23-17(20)19-15)11-6-4-3-5-7-11/h3-7,12,14H,8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABHBMVXRHLIQBV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC2=C1C(=O)N3CC(C(SC3=N2)C4=CC=CC=C4)Br)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15BrN2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.